4-Azidomethyl-2,6-difluorobenzonitrile
Cat. No. B8345046
M. Wt: 194.14 g/mol
InChI Key: SUHIECZUTZAADK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07781424B2
Procedure details
This reaction was carried out according to the procedure described in J. Chem. Res. (M) (1992) 3128. To a suspension of 520 mg of 10% Pd/C (50% moisture) in 20 mL of water was added a solution of sodium borohydride (0.834 g, 0.0221 mol) in 20 mL of water. Some gas evolution resulted. 4-Azidomethyl-2,6-difluorobenzonitrile (1.26 g, 6.49 mmol; see step (v) above) was dissolved in 50 mL of THF and added to the aqueous mixture on an ice bath over 15 min. The mixture was stirred for 4 h, whereafter 20 mL of 2M HCl was added and the mixture was filtered through Celite. The Celite was rinsed with more water and the combined aqueous phase was washed with EtOAc and subsequently made alkaline with 2M NaOH. Extraction three times with methylene chloride followed and the combined organic phase was washed with water, dried (Na2SO4) and evaporated. Yield: 0.87 g (80%).
[Compound]
Name
( M )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[BH4-].[Na+].[N:3]([CH2:6][C:7]1[CH:14]=[C:13]([F:15])[C:10]([C:11]#[N:12])=[C:9]([F:16])[CH:8]=1)=[N+]=[N-].Cl>O.C1COCC1.[Pd]>[NH2:3][CH2:6][C:7]1[CH:8]=[C:9]([F:16])[C:10]([C:11]#[N:12])=[C:13]([F:15])[CH:14]=1 |f:0.1|
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Inputs
Step One
[Compound]
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Name
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( M )
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Quantity
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0 (± 1) mol
|
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Type
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reactant
|
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Smiles
|
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Step Two
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Name
|
|
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Quantity
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0.834 g
|
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Type
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reactant
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Smiles
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[BH4-].[Na+]
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Name
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|
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Quantity
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20 mL
|
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Type
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solvent
|
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Smiles
|
O
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Step Three
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Name
|
|
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Quantity
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1.26 g
|
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Type
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reactant
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Smiles
|
N(=[N+]=[N-])CC1=CC(=C(C#N)C(=C1)F)F
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Name
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|
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Quantity
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50 mL
|
|
Type
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solvent
|
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Smiles
|
C1CCOC1
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Step Four
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Name
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|
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Quantity
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20 mL
|
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Type
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reactant
|
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Smiles
|
Cl
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Conditions
Other
|
Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
|
Some gas evolution resulted
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ADDITION
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Type
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ADDITION
|
|
Details
|
added to the aqueous mixture on an ice bath over 15 min
|
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Duration
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15 min
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ADDITION
|
Type
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ADDITION
|
|
Details
|
was added
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
the mixture was filtered through Celite
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WASH
|
Type
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WASH
|
|
Details
|
The Celite was rinsed with more water
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WASH
|
Type
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WASH
|
|
Details
|
the combined aqueous phase was washed with EtOAc and subsequently made alkaline with 2M NaOH
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EXTRACTION
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Type
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EXTRACTION
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|
Details
|
Extraction three times with methylene chloride
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WASH
|
Type
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WASH
|
|
Details
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the combined organic phase was washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried (Na2SO4)
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated
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Outcomes
Product
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Name
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|
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Type
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|
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Smiles
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NCC1=CC(=C(C#N)C(=C1)F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
